Cas no 1431330-92-5 (cepharanthine-2alpha-N-oxide)

• Product name: cepharanthine-2alpha-N-oxide
• CAS No: 1431330-92-5
• MF: C₃₇H₃₈N₂O₇
• MW: 622.706830501556
• CID: 2008714
• PubChem ID: 102153120

cepharanthine-2alpha-N-oxide Chemical and Physical Properties

Names and Identifiers

• cepharanthine-2alpha-N-oxide
• cepharanthine-2beta-N-oxide
• 1431330-92-5
• (1S,14aS,26aR)-2,3,13,14,14a,15,26,26a-Octahydro-22,30-dimethoxy-1,14-dimethyl-1H-4,6:16,19-dietheno-21,25-metheno-12H-[1,3]dioxolo[4,5-g]pyrido[2',3':17,18][1,10]dioxacycloeicosino[2,3,4-ij]isoquinoline 1-oxide

• Inchi： InChI=1S/C37H38N2O7/c1-38-13-11-25-19-34-36(44-21-43-34)37-35(25)28(38)15-22-5-8-26(9-6-22)45-32-17-23(7-10-30(32)41-3)16-29-27-20-33(46-37)31(42-4)18-24(27)12-14-39(29,2)40/h5-10,17-20,28-29H,11-16,21H2,1-4H3/t28-,29+,39?/m0/s1
• InChI Key： JOWDDWCZVCXMSG-DSWUZCRVSA-N

Computed Properties

• Exact Mass: 622.26790156Da
• Monoisotopic Mass: 622.26790156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 2
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76.7Ų